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Compound of Interest

Compound Name: Divin

Cat. No.: B1662691 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Divin is a small molecule inhibitor of bacterial cell division that presents a promising avenue for

the development of novel antimicrobial agents. It functions by disrupting the assembly of late-

stage division proteins, leading to a reduction in peptidoglycan remodeling at the division site

and ultimately blocking cytoplasmic compartmentalization.[1][2][3] Notably, its mechanism of

action is distinct from many other division inhibitors as it does not directly interact with the

tubulin homolog FtsZ.[1][3] This unique characteristic makes Divin a valuable tool for studying

the intricacies of bacterial cell division and a potential candidate for therapeutic development.

Accurate and consistent preparation of Divin stock solutions is paramount for obtaining reliable

and reproducible experimental results. This document provides detailed protocols and data for

the preparation, storage, and handling of Divin stock solutions.

Quantitative Data Summary
The following table summarizes the key quantitative data for Divin, essential for accurate stock

solution preparation.
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Property Value Source

Molecular Weight 372.42 g/mol [4]

Chemical Formula C₂₂H₂₀N₄O₂ [4]

CAS Number 1443321-11-6 [4]

Appearance
Light yellow to brown solid

powder
[4]

Solubility in DMSO 20 mg/mL (53.70 mM) [4]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
[4]

Storage (Stock in DMSO)
-80°C for 6 months; -20°C for 1

month
[4]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Divin Stock Solution
in DMSO
This protocol describes the preparation of a 10 mM stock solution of Divin in dimethyl sulfoxide

(DMSO).

Materials:

Divin powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Water bath sonicator
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Procedure:

Calculate the required mass of Divin:

To prepare 1 mL of a 10 mM stock solution, the required mass of Divin is calculated as

follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 372.42 g/mol x 1000 mg/g = 3.7242 mg

Weighing Divin:

Carefully weigh out 3.72 mg of Divin powder using a calibrated analytical balance. To

ensure accuracy, it is recommended to weigh a slightly larger amount (e.g., 10 mg) and

dissolve it in a proportionally larger volume of DMSO, then aliquot.

Dissolving Divin in DMSO:

Transfer the weighed Divin powder into a sterile amber vial.

Add the calculated volume of anhydrous DMSO. For 3.72 mg of Divin, add 1 mL of

DMSO.

Vortex the solution vigorously for 1-2 minutes to aid dissolution.

Ensuring Complete Dissolution:

As complete dissolution may require assistance, place the vial in a water bath sonicator.[4]

Sonicate for 10-15 minutes. Gentle warming in a water bath (not exceeding 37°C) can also

be applied to facilitate dissolution.[4] Visually inspect the solution to ensure no solid

particles remain.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

amber microcentrifuge tubes to minimize freeze-thaw cycles.
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Label each aliquot clearly with the compound name, concentration, date of preparation,

and solvent.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[4]
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Caption: Divin inhibits the assembly of late divisome proteins, disrupting downstream

processes.

Experimental Workflow for Preparing Divin Stock
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Caption: A stepwise workflow for the accurate preparation of Divin stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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